Cas no 885518-21-8 (Benzoic acid,3-(4-methylphenoxy)-, 1,1-dimethylethyl ester)

Benzoic acid,3-(4-methylphenoxy)-, 1,1-dimethylethyl ester structure
885518-21-8 structure
Product Name:Benzoic acid,3-(4-methylphenoxy)-, 1,1-dimethylethyl ester
CAS No:885518-21-8
MF:C18H20O3
MW:284.349605560303
CID:711919
PubChem ID:24728015
Update Time:2025-04-19

Benzoic acid,3-(4-methylphenoxy)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,3-(4-methylphenoxy)-, 1,1-dimethylethyl ester
    • TERT-BUTYL 3-(4-METHYLPHENEOXY) BENZOATE
    • tert-butyl 3-(4-methylphenoxy)benzoate
    • 885518-21-8
    • FT-0717791
    • AKOS015961043
    • DTXSID60646105
    • O-(4-Tolyl benzoic acid)-tertiary-butyl ester
    • Inchi: 1S/C18H20O3/c1-13-8-10-15(11-9-13)20-16-7-5-6-14(12-16)17(19)21-18(2,3)4/h5-12H,1-4H3
    • InChI Key: HQLHPMALHGYWDJ-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=C(C=1)OC1C=CC(C)=CC=1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 284.141
  • Monoisotopic Mass: 284.141
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.5A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.7
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